Cas no 673499-36-0 (6-(2,6-dimethylmorpholin-4-yl)-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4-diamine)

• Product Name: 6-(2,6-dimethylmorpholin-4-yl)-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4-diamine
• CAS No: 673499-36-0
• MF: C₁₇H₂₉N₇O₄
• MW: 395.456662893295
• CID: 5475256
• Update Time: 2025-06-03

6-(2,6-dimethylmorpholin-4-yl)-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-dimethylmorpholin-4-yl)-2-N-(3-morpholin-4-ylpropyl)-5-nitropyrimidine-2,4-diamine
• 2,4-Pyrimidinediamine, 6-(2,6-dimethyl-4-morpholinyl)-N2-[3-(4-morpholinyl)propyl]-5-nitro-
• 6-(2,6-dimethylmorpholin-4-yl)-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4-diamine

• Inchi： 1S/C17H29N7O4/c1-12-10-23(11-13(2)28-12)16-14(24(25)26)15(18)20-17(21-16)19-4-3-5-22-6-8-27-9-7-22/h12-13H,3-11H2,1-2H3,(H3,18,19,20,21)
• InChI Key： AXCHCUHMOKZCJU-UHFFFAOYSA-N
• SMILES： C1(NCCCN2CCOCC2)=NC(N2CC(C)OC(C)C2)=C([N+]([O-])=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-(2,6-dimethylmorpholin-4-yl)-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4-diamine

Comprehensive Overview of 6-(2,6-dimethylmorpholin-4-yl)-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4-diamine (CAS No. 673499-36-0)

6-(2,6-dimethylmorpholin-4-yl)-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4-diamine (CAS No. 673499-36-0) is a structurally complex pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of morpholine and nitropyrimidine moieties, which are known for their versatility in drug design. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, given its nitrogen-rich heterocyclic framework.

The compound's molecular structure includes two distinct morpholin-4-yl groups, which are often employed to enhance solubility and bioavailability in drug candidates. The presence of a 5-nitro substituent on the pyrimidine ring further contributes to its electrophilic properties, making it a candidate for targeted covalent binding studies. Recent trends in AI-driven drug discovery have highlighted similar compounds for their potential in precision medicine, particularly in oncology and inflammatory diseases.

In the context of green chemistry and sustainable synthesis, 673499-36-0 has been explored for its synthetic accessibility via catalytic methods. Researchers are investigating eco-friendly protocols to reduce waste and improve yields, aligning with the growing demand for environmentally benign pharmaceuticals. This aligns with frequent search queries such as "sustainable synthesis of nitropyrimidines" and "morpholine derivatives in drug development."

From a mechanistic perspective, the compound's diamine functionality allows for diverse interactions with biological targets, including hydrogen bonding and chelation. Computational studies using molecular docking tools suggest affinity for ATP-binding pockets, a feature highly relevant to kinase inhibitor design. Such insights address common questions like "how do morpholine derivatives affect kinase selectivity?"—a topic trending in computational chemistry forums.

Ongoing research also explores the structure-activity relationship (SAR) of 6-(2,6-dimethylmorpholin-4-yl)-N2-3-(morpholin-4-yl)propyl-5-nitropyrimidine-2,4-diamine. Modifications to its propyl linker or nitro group could optimize pharmacokinetic properties, a focus area in medicinal chemistry optimization. This resonates with frequent searches for "pyrimidine-based drug optimization strategies."

In summary, CAS No. 673499-36-0 represents a promising scaffold for therapeutic innovation, bridging gaps between chemical synthesis, computational modeling, and biological evaluation. Its multifaceted applications continue to inspire research across disciplines, addressing both scientific curiosity and industry needs.